Cas no 1448051-78-2 (3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448051-78-2
• MF: C₁₅H₁₄Cl₂N₂O₂S
• MW: 357.254860401154
• CID: 5402797
• Update Time: 2025-06-12

3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-2-pyridinyl)oxy]-1-piperidinyl](5-chloro-2-thienyl)methanone
• 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C15H14Cl2N2O2S/c16-11-2-1-7-18-14(11)21-10-5-8-19(9-6-10)15(20)12-3-4-13(17)22-12/h1-4,7,10H,5-6,8-9H2
• InChI Key： TVGZZHIDKDUQLQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1SC(Cl)=CC=1)=O

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.7±45.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Additional information on 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine

Introduction to 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine and Its Applications in Modern Chemical Biology

3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine, identified by its CAS number 1448051-78-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both pyridine and piperidine moieties, which are well-known for their role in drug design and development. The structural framework of this molecule incorporates a chloro group on the pyridine ring and a piperidin-4-yl group linked through an oxygen atom to a 5-chlorothiophene-2-carbonyl moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of this compound lies in its potential applications as a building block for the synthesis of novel pharmaceuticals and agrochemicals. The chloro substituent on the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions, which are commonly employed in medicinal chemistry to introduce diverse functional groups. Additionally, the presence of the piperidin-4-yl group introduces a lipophilic character to the molecule, which is often desirable in drug candidates for improving oral bioavailability and membrane permeability.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. The 5-chlorothiophene-2-carbonyl moiety in this compound serves as a key pharmacophore, capable of interacting with various biological targets. For instance, thiophene derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a chloro group into the thiophene ring further enhances its reactivity and binding affinity towards biological receptors.

In the context of drug discovery, 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine has been explored as a precursor for developing small-molecule inhibitors targeting enzyme-catalyzed reactions. The piperidine ring is particularly noteworthy, as it is a common motif in many approved drugs due to its ability to form stable hydrogen bonds with amino acid residues in protein active sites. By leveraging this structural feature, researchers have synthesized analogs that exhibit potent activity against enzymes involved in cancer metabolism and inflammation.

The compound's potential as an intermediate in medicinal chemistry has also been recognized in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyridine-piperidine scaffold provides an ideal platform for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have demonstrated that derivatives of 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine exhibit promising inhibitory effects on several kinases, suggesting their therapeutic potential.

Moreover, the structural versatility of this compound has opened avenues for exploring its role in material science. The combination of electron-deficient pyridine and electron-rich thiophene moieties allows for the design of conjugated polymers with enhanced optoelectronic properties. Such polymers are increasingly being used in organic light-emitting diodes (OLEDs), solar cells, and field-effect transistors (FETs). The chloro group can be further functionalized to introduce additional layers of control over polymer properties, such as solubility and film-forming characteristics.

The synthesis of 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro group onto the pyridine ring, followed by condensation reactions between 5-chlorothiophene derivatives and piperidine carboxylic acids under controlled conditions. These synthetic strategies underscore the importance of precise reaction conditions in achieving high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. Docking simulations have revealed that the 5-chlorothiophene-2-carbonyl moiety interacts favorably with hydrophobic pockets in protein active sites, while the piperidine ring forms hydrogen bonds with polar residues. These insights have guided medicinal chemists in optimizing lead structures for improved binding affinity and selectivity.

The environmental impact of synthesizing and utilizing such complex molecules is also a critical consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes for 3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}pyridine, including solvent-free reactions and catalytic methods that minimize waste generation. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion,3-chloro-2-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}pyridine (CAS no. 1448051-78-2) represents a valuable asset in chemical biology research due to its structural complexity and functional diversity. Its potential applications span across pharmaceuticals, agrochemicals, and advanced materials, underscoring its importance as a versatile building block for innovation. As research continues to uncover new therapeutic targets and material applications, this compound is poised to play an increasingly significant role in shaping future advancements.